3-Nitro-N-(acetyl)benzenesulfonamide
Cat. No. B8584833
M. Wt: 244.23 g/mol
InChI Key: PJDRHUXQEUVDOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05220018
Procedure details
3-Nitro-N-(acetyl)benzenesulfonamide (452 mg) was dissolved in 40 ml of ethanol, treated with 10% palladium/carbon catalyst, and hydrogenated on a Parr apparatus at 30 psi for 15 minutes. The reaction mixture was filtered through Celite and concentrated to give 564 mg of a waxy solid. The title compound was obtained analytically pure after column chromatography on silica gel (chloroform-methanol, 9:1 v/v).
Name
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([S:10]([NH:13][C:14](=[O:16])[CH3:15])(=[O:12])=[O:11])[CH:7]=[CH:8][CH:9]=1)([O-])=O>C(O)C.[Pd]>[NH2:1][C:4]1[CH:5]=[C:6]([S:10]([NH:13][C:14](=[O:16])[CH3:15])(=[O:12])=[O:11])[CH:7]=[CH:8][CH:9]=1
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Inputs
Step One
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Name
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Quantity
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452 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)S(=O)(=O)NC(C)=O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through Celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to give 564 mg of a waxy solid
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
